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Abstract
Lavandulyl acetate is a monoterpene ester that is a key component of lavender oil, widely

utilized in the fragrance, cosmetics, and aromatherapy industries.[1][2] A thorough

understanding of its thermochemical properties is essential for ensuring safety, optimizing

manufacturing processes, and for the development of new applications, including in the

pharmaceutical sector. This technical guide provides a summary of the known physical

properties of lavandulyl acetate. Currently, specific experimental data on its core

thermochemical properties, such as the standard enthalpy of formation and heat capacity, are

not readily available in peer-reviewed literature. Therefore, this document outlines the detailed

experimental protocols for determining these crucial parameters via combustion calorimetry

and Differential Scanning Calorimetry (DSC). Furthermore, this guide presents visual workflows

for these experimental procedures to aid in their comprehension and implementation.

Introduction
Lavandulyl acetate (C₁₂H₂₀O₂) is the acetate ester of lavandulol.[1] Its pleasant aroma and

reported calming effects have made it a compound of interest beyond the fragrance industry,

with potential applications in various therapeutic areas. The thermochemical properties of a

compound are critical for drug development, as they influence factors such as stability,
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solubility, and reaction kinetics. This guide serves as a resource for researchers looking to

understand or experimentally determine the thermochemical characteristics of lavandulyl
acetate.

Physicochemical Properties of Lavandulyl Acetate
A summary of the known physical and chemical properties of lavandulyl acetate is presented

in Table 1. This data has been compiled from various sources and provides a foundational

understanding of the compound.

Table 1: Physicochemical Properties of Lavandulyl Acetate

Property Value Source(s)

Molecular Formula C₁₂H₂₀O₂ [1][3]

Molecular Weight 196.29 g/mol

CAS Number 25905-14-0

Appearance Colorless, oily liquid

Boiling Point
228.00 to 229.00 °C at 760.00

mm Hg

Flash Point 70.56 °C (159.00 °F) TCC

Vapor Pressure
0.072000 mmHg @ 25.00 °C

(estimated)

Specific Gravity
0.90900 to 0.91500 @ 25.00

°C

Refractive Index
1.45300 to 1.45900 @ 20.00

°C

Solubility
Soluble in alcohol; Insoluble in

water
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Experimental Determination of Thermochemical
Properties
Due to the lack of published experimental thermochemical data for lavandulyl acetate, this

section provides detailed protocols for the determination of key thermochemical parameters.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
Combustion calorimetry is a standard method for determining the enthalpy of formation of

organic compounds. The process involves the complete combustion of a sample in a constant-

volume container (a "bomb") and measuring the heat evolved.

Experimental Protocol:

Sample Preparation:

Accurately weigh approximately 0.5 - 1.0 g of high-purity (≥96%) lavandulyl acetate into a

crucible.

For liquid samples like lavandulyl acetate, a gelatin capsule or a similar container can be

used to hold the sample within the crucible. The heat of combustion of the container must

be known.

A known length of fuse wire is attached to the ignition system, with the wire in contact with

the sample.

Calorimeter Assembly:

The crucible is placed in the bomb, and the bomb is sealed.

The bomb is purged of air and then filled with high-purity oxygen to a pressure of

approximately 30 atm.

The bomb is then submerged in a known quantity of water in the calorimeter's insulated

container.
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A stirrer is used to ensure a uniform water temperature, and a high-precision thermometer

is used for temperature measurements.

Combustion and Data Acquisition:

The initial temperature of the water is recorded at regular intervals to establish a baseline.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is recorded at short intervals as it rises due to the heat

released from the combustion.

Temperature readings are continued until a stable maximum temperature is reached and

the system begins to cool.

Calculations:

The heat capacity of the calorimeter system is determined by combusting a standard

substance with a known heat of combustion, such as benzoic acid.

The total heat released during the combustion of lavandulyl acetate is calculated from

the temperature change of the water and the heat capacity of the calorimeter.

Corrections are made for the heat of combustion of the fuse wire and any sample

container used.

The enthalpy of combustion (ΔH_c) is then calculated per mole of lavandulyl acetate.
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Caption: Experimental workflow for combustion calorimetry.
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Determination of Thermal Properties via Differential
Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique used to measure the difference in the amount of heat

required to increase the temperature of a sample and a reference. It can be used to determine

properties such as glass transition temperature (Tg), melting point (Tm), crystallization

temperature (Tc), and heat capacity (Cp).

Experimental Protocol:

Sample Preparation:

Using a micropipette, place a small amount (typically 2-10 mg) of lavandulyl acetate into

a hermetically sealed aluminum DSC pan. Hermetic pans are crucial for volatile liquids to

prevent evaporation during the experiment.

An empty, hermetically sealed pan is used as the reference.

Instrument Setup and Calibration:

The DSC instrument is calibrated for temperature and enthalpy using a standard with a

known melting point and enthalpy of fusion, such as indium.

A purge gas, typically nitrogen, is flowed through the measurement cell to create an inert

atmosphere and remove any evolved gases.

Measurement:

The sample and reference pans are placed in the DSC cell.

A temperature program is initiated. A common procedure is a heat-cool-heat cycle to erase

the thermal history of the sample. For example, the sample could be cooled to -50 °C and

then heated at a constant rate (e.g., 10 °C/min) to a temperature below its decomposition

point.

The heat flow to the sample is measured relative to the reference as a function of

temperature.
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Data Analysis:

The resulting DSC thermogram (a plot of heat flow versus temperature) is analyzed to

identify thermal events.

An endothermic peak will indicate melting, and the onset temperature of this peak is taken

as the melting point. The area under the peak corresponds to the enthalpy of fusion.

A step change in the baseline of the thermogram can indicate a glass transition.

The heat capacity can be determined by comparing the heat flow signal of the sample with

that of a known standard, such as sapphire.
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Caption: Experimental workflow for Differential Scanning Calorimetry.
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Biological Significance and Signaling Pathways
Currently, there is limited information in the public domain regarding specific signaling

pathways directly modulated by lavandulyl acetate. Its primary biological relevance is

discussed in the context of aromatherapy, where it contributes to the scent profile of lavender

oil and is associated with relaxation and stress relief. Toxicological assessments have been

performed to ensure its safety in consumer products. Future research may elucidate specific

molecular targets or signaling cascades affected by lavandulyl acetate, which would be of

significant interest to the drug development community. The biosynthesis of lavandulyl acetate
in organisms like E. coli has been a subject of study, focusing on the enzymatic pathways

involving pyrophosphatases and alcohol acyltransferases.

Conclusion
This technical guide has summarized the available physicochemical data for lavandulyl
acetate and addressed the current gap in its thermochemical characterization. While specific

values for properties like the enthalpy of formation are not yet established in the literature, this

guide provides the necessary, detailed experimental protocols for their determination using

combustion calorimetry and Differential Scanning Calorimetry. The provided workflows and

methodologies offer a clear path for researchers to obtain this critical data, which will be

invaluable for the safe handling, process optimization, and future development of lavandulyl
acetate in various scientific and industrial applications, including pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b123112#thermochemical-properties-of-lavandulyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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